3-Methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride

• IUPAC Name: 3-methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride
• InChI: InChI=1S/C6H8ClF3O3S/c1-13-5(6(8,9)10)2-4(3-5)14(7,11)12/h4H,2-3H2,1H3
• InChI Key: DVGVXVZBNIMMGF-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC(C1)S(=O)(=O)Cl)C(F)(F)F
• Molecular Formula: C6H8ClF3O3S
• Molecular Weight: 252.64 g/mol
• CAS No.: 2418643-65-7

Description

“3-Methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride” is a chemical compound with the CAS Number: 2413875-53-1. It has a molecular weight of 252.64.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C6H8ClF3O3S/c1-13-5(6(8,9)10)2-4(3-5)14(7,11)12/h4H,2-3H2,1H3.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 252.64.

Scientific Research Applications

Reactions with Aromatic and Heterocyclic Compounds

3-Methoxy-3-(trifluoromethyl)cyclobutane-1-sulfonyl chloride exhibits interesting reactivity patterns when interacting with various aromatic and heterocyclic compounds. For instance, it has been observed that 1,3,3,3-tetrafluoro-2-methoxycarbonylpropenylsulfenyl chloride, a compound with a similar structure, readily reacts with activated aromatic and heterocyclic compounds to produce C-sulfenylation products. These reactions can also result in cyclization, leading to the formation of fused oxathiole derivatives (Kovregin et al., 2001).

Applications in Polymer Chemistry

The compound is instrumental in the synthesis of novel materials, such as in the development of comb-shaped poly(arylene ether sulfone)s, where it is utilized as a grafting unit for proton exchange membranes. These membranes exhibit high proton conductivity and are significant in fuel cell applications, showcasing the compound's utility in the creation of high-performance materials (Kim et al., 2008).

Environmental Applications

The compound's derivatives find usage in environmental applications, specifically in the development of novel adsorbents for water treatment. For instance, in a study focusing on the adsorption of perfluorooctane sulfonate (PFOS), a persistent organic pollutant, molecularly imprinted polymers (MIPs) were designed using a compound structurally related to this compound. The study highlighted the MIPs' rapid adsorption kinetics and high selectivity for PFOS, indicating the compound's potential in creating efficient water treatment solutions (Guo et al., 2018).

Applications in Organic Synthesis

The compound plays a significant role in organic synthesis, particularly in reactions involving sulfenylation. For example, 1,3,3,3-tetrafluoro-2-methoxycarbonylpropenylsulfenyl chloride, similar in structure, is known to undergo reactions with enamines, resulting in sulfenylation products and subsequent cyclization to form thiazoles (Kovregin et al., 2001).